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The following table compiles key experimental data that validates the relationship between achieved tissue

concentrations of UC-781 and its antiviral potency.

Tissue Concentration

Reported EC50 /

Model/Stud Inhibitor Key Findin Source
y Achieved y ) y 9
Concentration
Preclinical 1,000 to >10,000 ng/g ~3 ng/mL (in vitro Tissue concentrations [1]
(Rabbit) (vaginal tissue) EC50) were well in excess
(over 300-fold) of the in
vitro EC50.
Clinical (RMP- Wide range: 12 to N/A (Study focused on  Higher tissue [2]
01 Phase 1) 12,000 ng/g (rectal PK/PD relationship) concentrations
tissue); correlated with predicted greater
gel concentration. suppression of ex vivo
HIV infectibility.
In Vitro | Ex N/A 100% inhibition at 3.3 Potent dose- [3]1[4]
Vivo pg/mL; 90% inhibition dependent inhibition of

at 0.33 pg/mL (against
HIV-15,.)-

both R5 and X4 HIV
strains.
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| PK/PD Modeling (from RMP-01) | N/A | EC50 for a 200 pg/mL p24 cut-point: ~2148 ng/g. EC50 for a
1100 pg/mL p24 cut-point: ~101 ng/g. | The tissue concentration required for efficacy (EC50) depends on the

stringency of the protection threshold. | [2] |

Experimental Protocols for Key Studies

The methodologies from the cited research provide context for the data above.

1. Preclinical Evaluation in a Rabbit Model

e Objective: To investigate the in vivo pharmacokinetics and safety of UC781 vaginal gel.

e Formulation: Gels prepared with either micronized or non-micronized UC781 in a Carbopol-based
gel.

e Dosing: Single dose or 7-day once-daily intravaginal administration in rabbits.

¢ Tissue Analysis: UC781 concentrations in vaginal tissues were measured 2 and 24 hours post-dose.

¢ In vitro Comparison: Tissue concentrations were compared to the established in vitro EC50 of ~3
ng/mL to determine the protective potential. The study concluded that the gels produced tissue levels
"well in excess" of this benchmark value [1].

2. Clinical Phase 1 Rectal Safety Study (RMP-01)

¢ Objective: To assess the safety, acceptability, and pharmacokinetics-pharmacodynamics (PK-PD) of
rectally applied UC781 gel.

e Design: A double-blind, placebo-controlled trial where HIV-1 seronegative men and women were
randomized to receive 0.1% UC781 gel, 0.25% UC781 gel, or a placebo gel.

¢ Tissue Sampling: Participants underwent flexible sigmoidoscopy, and rectal tissue biopsies were
collected at 10 cm and 30 cm from the anal verge.

¢ PK-PD Analysis: Tissue concentrations of UC781 were measured. Subsequently, the same tissues
were challenged with HIV-1g,, ex vivo to assess infectibility (measured by p24 antigen levels). A

statistical model then correlated the tissue drug levels with the degree of HIV suppression [4] [2].

3. In Vitro Activity and Cervical Explant Models

¢ Objective: To evaluate the potential activity of UC-781 as a vaginal microbicide using cellular and
tissue models.

e Cell & Virus Culture: Used PM-1 T-cells and primary cells infected with R5 (HIV-1g,, ) and X4 (HIV-
1Rg) tropic viruses.

¢ Tissue Explant Culture: Human cervical tissue was obtained from hysterectomies and cut into 3-
mm?3 explants.
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¢ Infection & Inhibition: Explants were treated with UC-781 and then exposed to HIV-1. Infection was
monitored by measuring viral p24 antigen in culture supernatants. The study demonstrated a potent
dose-dependent effect and prolonged inhibitory activity [3].

Relationship Between Tissue Concentration and
Efficacy

The data from these studies can be visualized as a pathway from drug application to functional efficacy. The

following chart illustrates this logical relationship and the key benchmarks established by the research.

UC-781 Gel Application
(0.1% or 0.25%)

Tlssue Concentration (ng/g

Click to download full resolution via product page

The overall evidence indicates that UC-781, when formulated as a topical gel, can achieve tissue

concentrations that are several orders of magnitude higher than its established in vitro EC50, supporting its

potential as an effective microbicide [3] [2] [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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